Cas no 7150-54-1 (Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-)
7150-54-1 structure
Product Name:Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-
CAS No:7150-54-1
MF:C11H12N2O2S
MW:236.290181159973
CID:581745
PubChem ID:251475
Update Time:2025-04-19
Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-
- (5,6-Dimethyl-1 H -benzoimidazol-2-ylsulfanyl)-acetic acid
- [(5,6-Dimethyl-1H-benzimidazol-2-yl)thio]-acetic acid
- 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
- 5,6-Dimethylbenzimidazo-2-thiolessigsaeure
- 2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)aceticacid
- ChemDiv1_008771
- 7150-54-1
- [(5,6-dimethyl-1h-benzimidazol-2-yl)thio]acetic acid
- AKOS000639674
- (5,6-Dimethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
- [(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
- HMS611O15
- BB 0254173
- AR-422/40723756
- Oprea1_193270
- NSC71878
- 2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid
- ((5,6-dimethyl-1h-benzimidazol-2-yl)thio)acetic acid
- SCHEMBL7822536
- (5,6-dimethyl-1 h-benzoimidazol-2-ylsulfanyl)-acetic acid
- BAS 01256179
- 2-[(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
- DTXSID70290931
- Z56774278
- NSC-71878
- Oprea1_672876
-
- MDL: MFCD00022674
- Inchi: 1S/C11H12N2O2S/c1-6-3-8-9(4-7(6)2)13-11(12-8)16-5-10(14)15/h3-4H,5H2,1-2H3,(H,12,13)(H,14,15)
- InChI Key: CRJORIIWBSOFIP-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NC2C=C(C)C(C)=CC=2N1
Computed Properties
- Exact Mass: 236.06200
- Monoisotopic Mass: 236.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.3Ų
Experimental Properties
- Density: 1.38
- Boiling Point: 492.8°C at 760 mmHg
- Flash Point: 251.8°C
- Refractive Index: 1.679
- PSA: 91.28000
- LogP: 2.35640
Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM311705-1g |
2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid |
7150-54-1 | 95% | 1g |
$339 | 2021-06-17 | |
| Chemenu | CM311705-1g |
2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid |
7150-54-1 | 95% | 1g |
$399 | 2023-02-17 |
Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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